N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-5-nitrofuran-2-carboxamide

• IUPAC Name: N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C16H11N3O5S/c1-3-9-18-14-10(23-2)5-4-6-12(14)25-16(18)17-15(20)11-7-8-13(24-11)19(21)22/h1,4-8H,9H2,2H3
• InChI Key: ONQGLSOMDCEQPD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=NC(=O)C3=CC=C(O3)[N+](=O)[O-])N2CC#C
• Molecular Formula: C16H11N3O5S
• Molecular Weight: 357.3 g/mol

Description

N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-5-nitrofuran-2-carboxamide is a useful research compound. Its molecular formula is C16H11N3O5S and its molecular weight is 357.34. The purity is usually 95%.
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Scientific Research Applications

Antioxidative Potential and Antiproliferative Activity

A study has demonstrated the synthesis of benzothiazole-2-carboxamides, evaluating their antiproliferative activity against cancer cells and antioxidant capacity. The research highlighted compounds with promising antiproliferative and significant antioxidant capacities, showcasing their potential in developing effective antioxidants and systems with antiproliferative activity (Cindrić et al., 2019).

Antidiabetic Screening

Another research effort focused on the synthesis and in vitro antidiabetic screening of novel dihydropyrimidine derivatives, contributing to the exploration of new therapeutic agents for diabetes management (Lalpara et al., 2021).

Antimicrobial Activity

Further research into new pyridine derivatives has shown variable and modest antimicrobial activity against selected bacterial and fungal strains, indicating potential for development into antimicrobial agents (Patel et al., 2011).

Anti-Inflammatory and Analgesic Agents

Research on benzodifuranyl and thiazolopyrimidines derived from visnaginone and khellinone has identified compounds with high COX-2 selectivity indices and notable analgesic and anti-inflammatory activities, suggesting their utility as anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).

Antitubercular Activity

A study on 4-oxo-thiazolidine derivatives of 2-amino-5-nitrothiazole revealed their antitubercular activity, highlighting the potential of these compounds in combating tuberculosis (Samadhiya et al., 2013).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the sources I found.